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Compound of Interest

Compound Name: Methyl purple

Cat. No.: B072065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of Methyl Purple, a widely used pH

indicator. It addresses the ambiguity surrounding its precise chemical identity, details its

physical and chemical properties, outlines relevant experimental protocols, and illustrates key

concepts through diagrams.

Chemical Identity and Composition
The term "Methyl Purple" is frequently applied to a pH indicator solution rather than a single,

discrete chemical compound. This leads to ambiguity in its chemical description across various

suppliers and safety data sheets (SDS). The composition can be described in two ways: as a

complex, single molecule registered under a specific CAS number, and as a formulated mixture

of different dyes.

Single Molecular Entity
Several chemical databases and suppliers identify Methyl Purple by a single CAS number and

a complex molecular formula.[1][2][3] This entity is described as a tetrasodium salt.

Formulated Indicator Solution
In practice, many commercially available "Methyl Purple" indicator solutions are mixtures of

other dyes, typically Methyl Red and a screening dye, dissolved in a solvent. The screening

dye is added to create a sharper, more distinct color change. For example, some formulations
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are an aqueous solution of methyl red and methylene blue, or methyl red and alphazurine A in

an isopropanol-water solution.[4][5] The purpose of the mixture is to achieve a specific pH

transition range that is sharp and easily visible, changing from purple in acidic conditions to

green in alkaline conditions.[6]

The diagram below illustrates the composition of a common Methyl Purple indicator solution.

Methyl Purple Indicator Solution
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Start: Prepare Equipment

1. Fill burette with
standard acid titrant

2. Measure 100 mL of
water sample into flask

3. Add 3-5 drops of
Methyl Purple indicator

4. Titrate with acid while swirling

Observe Color Change
(Green → Purple)

5. Record final burette volume

 Endpoint Reached 

6. Calculate total alkalinity

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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